2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[2-(2-pyridyl)ethyl]acetamide

• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-(2-pyridin-2-ylethyl)acetamide
• InChI: InChI=1S/C15H19N5O/c1-11-9-12(2)20-15(19-11)18-10-14(21)17-8-6-13-5-3-4-7-16-13/h3-5,7,9H,6,8,10H2,1-2H3,(H,17,21)(H,18,19,20)
• InChI Key: YUAASXFXCKKMDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC(=O)NCCC2=CC=CC=N2)C

Description

2-[(4,6-Dimethyl-2-pyrimidinyl)amino]-N-[2-(2-pyridyl)ethyl]acetamide is an acetamide derivative featuring a pyrimidinylamino moiety linked to a pyridylethyl group via an acetamide bridge. Acetamide derivatives are critical intermediates in medicinal chemistry, often leveraged for their ability to engage in hydrogen bonding and aromatic interactions, which enhance receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[2-(2-pyridyl)ethyl]acetamide typically involves the reaction of 4,6-dimethyl-2-pyrimidinamine with 2-(2-pyridyl)ethylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions

2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[2-(2-pyridyl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Conditions may vary depending on the specific substitution reaction, but common reagents include halogens and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[2-(2-pyridyl)ethyl]acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 2-[(4,6-dimethyl-2-pyrimidinyl)amino]-N-[2-(2-pyridyl)ethyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Substituent Variations and Planarity

• Sulfanyl vs. Amino Linkers: The compound 2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide () replaces the amino group with a sulfanyl (-S-) linker. This substitution results in shorter C–S bond lengths (1.759–1.795 Å) and near-coplanar non-hydrogen atoms (r.m.s. deviation: 0.039 Å), favoring π-π stacking interactions . In contrast, the amino linker in the target compound may enhance hydrogen-bonding capacity.
• Aromatic Ring Orientation :
  In 2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-phenylacetamide (), the dihedral angle between the pyrimidine and benzene rings is 91.9°, rendering them nearly perpendicular. This orthogonal arrangement could reduce stacking interactions compared to planar analogs .

Bis-Pyrimidine Acetamides ()

Compounds such as N,N′-(6,6′-(1,4-Phenylene)bis(4-(4-nitrophenyl)pyrimidine-6,2-diyl))bis(2-((2-fluorophenyl)amino)acetamide) (12) and derivatives feature dual pyrimidine cores with electron-withdrawing groups (e.g., nitro, chloro). Key differences include:

• Molecular Weight and Solubility : Higher molecular weights (~600–800 g/mol) due to bis-pyrimidine structures likely reduce aqueous solubility compared to the target compound.

Melatonergic Ligands ()

Derivatives like N-{2-[(3-Hydroxymethylphenyl)(3-methoxyphenyl)amino]ethyl}acetamide (14) incorporate hydrophilic groups (e.g., hydroxymethyl) to improve water solubility. These modifications address limitations of hydrophobic analogs, suggesting that the target compound’s pyridylethyl group may balance lipophilicity and solubility .

Indole- and Benzamide-Containing Analogs ()

• N-{N-(4,6-Dimethyl-2-pyrimidinyl)-N′-[2-(1H-indol-3-yl)ethyl]carbamimidoyl}benzamide () introduces an indole ring, which may enhance binding to serotonin or kinase receptors.

Structural and Physicochemical Data

Compound Name / Feature	Molecular Weight (g/mol)	Key Substituents	Dihedral Angle (°)	Solubility Insights	Reference
Target Compound	~350 (estimated)	Pyrimidinylamino, pyridylethyl	N/A	Moderate (pyridine enhances)	N/A
2-(Pyrimidinylsulfanyl) Analog	347.45	Sulfanyl, 4-methylpyridinyl	Coplanar (r.m.s. 0.039 Å)	Lower (sulfur reduces polarity)
N-Phenyl Analog ()	329.41	Phenyl, sulfanyl	91.9°	Low (hydrophobic aryl)
Bis-Pyrimidine (Compound 12)	~650	Bis-pyrimidine, nitro	N/A	Very low
Melatonergic Ligand (14)	~330	Hydroxymethyl, methoxy	N/A	High